2-[(4-Methylbenzyl)amino]-1-butanol

• CAS: 869942-69-8

Core Science & Biosynthesis

2-[(4-Methylbenzyl)amino]-1-butanol solubility in organic solvents

An In-Depth Technical Guide to the Organic Solvent Solubility of 2-[(4-Methylbenzyl)amino]-1-butanol

Abstract

This technical guide provides a comprehensive analysis of the solubility of 2-[(4-Methylbenzyl)amino]-1-butanol in various organic solvents. Directed at researchers, scientists, and professionals in drug development, this document moves beyond simple data presentation to explain the underlying physicochemical principles governing solubility. We explore the molecular structure of the target compound, apply the "like dissolves like" principle to predict its behavior in different solvent classes, and provide a detailed, field-proven experimental protocol for accurate solubility determination. The guide synthesizes theoretical predictions with practical methodology, offering a robust framework for laboratory application.

Introduction to 2-[(4-Methylbenzyl)amino]-1-butanol and the Principles of Solubility

Molecular Structure and Physicochemical Characteristics

2-[(4-Methylbenzyl)amino]-1-butanol is an organic compound featuring a distinct combination of polar and nonpolar functional groups. Its structure consists of a butanol backbone, a secondary amine, and a 4-methylbenzyl (tolyl) group.

• Polar Moieties: The primary alcohol (-OH) and the secondary amine (-NH-) groups are highly polar. Both groups can act as hydrogen bond donors and acceptors, a critical factor influencing interactions with polar solvents.[1][2][3][4]

• Nonpolar Moieties: The butyl chain and the aromatic 4-methylbenzyl group constitute the nonpolar regions of the molecule. These segments primarily interact through weaker van der Waals forces (specifically, London dispersion forces).

This amphiphilic nature—possessing both hydrophilic (polar) and lipophilic (nonpolar) characteristics—suggests a complex and varied solubility profile across different organic solvents.

Fundamental Theory of Solubility: "Like Dissolves Like"

The principle of "like dissolves like" is the cornerstone for predicting solubility.[5][6][7][8] It states that a solute will dissolve best in a solvent that shares similar intermolecular forces. For a substance to dissolve, the energy required to break the interactions between solute molecules (solute-solute) and between solvent molecules (solvent-solvent) must be compensated by the energy released from the formation of new solute-solvent interactions.

• Polar Solutes in Polar Solvents: Polar molecules, capable of dipole-dipole interactions and hydrogen bonding, dissolve well in polar solvents because the new solute-solvent interactions are energetically favorable.[8]

• Nonpolar Solutes in Nonpolar Solvents: Nonpolar molecules, which interact via London dispersion forces, dissolve in nonpolar solvents where similar forces dominate.[9]

• Mismatch: A significant mismatch in polarity, such as trying to dissolve a polar solute in a nonpolar solvent, typically results in poor solubility. The strong interactions between polar solute molecules are not overcome by the weak interactions that can be formed with nonpolar solvent molecules.

Predicting the Solubility of 2-[(4-Methylbenzyl)amino]-1-butanol: A Molecular Interaction Analysis

Based on its structure, we can predict the solubility of 2-[(4-Methylbenzyl)amino]-1-butanol by analyzing its potential interactions with different solvent classes.

Role of Hydrogen Bonding in Polar Protic Solvents

Polar protic solvents, such as water, methanol, and ethanol, contain hydrogen atoms bonded to highly electronegative atoms (like oxygen) and can readily donate hydrogen bonds.

• Interaction Mechanism: The hydroxyl and amine groups of 2-[(4-Methylbenzyl)amino]-1-butanol can form strong hydrogen bonds with protic solvent molecules. The solvent's oxygen can accept a hydrogen bond from the solute's -OH and -NH groups, while the solvent's hydroxyl hydrogen can be donated to the lone pairs on the solute's oxygen and nitrogen atoms.

• Predicted Solubility: High. The strong, favorable solute-solvent hydrogen bonding should effectively overcome the solute-solute interactions. However, the presence of the bulky, nonpolar benzyl and butyl groups will prevent infinite miscibility, particularly as the alkyl chain of the alcohol solvent increases in length (e.g., solubility in methanol is expected to be higher than in butanol).[1]

Dipole-Dipole Interactions in Polar Aprotic Solvents

Polar aprotic solvents (e.g., acetone, N,N-Dimethylformamide (DMF), acetonitrile, Dimethyl sulfoxide (DMSO)) possess significant dipole moments but lack O-H or N-H bonds, so they primarily act as hydrogen bond acceptors.

• Interaction Mechanism: These solvents can accept hydrogen bonds from the solute's -OH and -NH groups. Furthermore, their strong dipoles can interact favorably with the polar C-O and C-N bonds of the solute.

• Predicted Solubility: Moderate to High. While not as effective as protic solvents in solvating the entire molecule, the strong hydrogen bond acceptance and dipole-dipole interactions are expected to lead to good solubility. Solvents like DMF and DMSO are often considered "universal" solvents for their ability to dissolve a wide range of compounds.[10]

Van der Waals Forces in Nonpolar Solvents

Nonpolar solvents like hexane, toluene, and diethyl ether are characterized by a lack of a significant dipole moment and the inability to form hydrogen bonds. Their primary intermolecular force is the London dispersion force.

• Interaction Mechanism: The nonpolar regions of 2-[(4-Methylbenzyl)amino]-1-butanol (the benzyl and butyl groups) can interact favorably with nonpolar solvents via dispersion forces. However, these interactions are relatively weak.

• Predicted Solubility: Low to Poor. To dissolve in a nonpolar solvent, the strong, cohesive hydrogen bonds holding the solute molecules together must be broken. The weak solute-solvent dispersion forces that would form are insufficient to compensate for this energy cost. Therefore, the solute is more likely to remain aggregated, resulting in poor solubility.

Caption: Experimental workflow for solubility.

Recommended Analytical Technique for Quantification

High-Performance Liquid Chromatography (HPLC) is the preferred method for accurately quantifying the concentration of 2-[(4-Methylbenzyl)amino]-1-butanol in the solvent samples. [10][11][12]

• Methodology: A reversed-phase HPLC method using a C18 column would be appropriate. A mobile phase consisting of a mixture of acetonitrile or methanol and a buffered aqueous solution would likely provide good separation.

• Detection: UV detection would be suitable, as the benzyl group provides a strong chromophore.

• Calibration: A calibration curve must be generated using standard solutions of known concentrations of 2-[(4-Methylbenzyl)amino]-1-butanol to ensure accurate quantification.

Predicted Solubility Profile

The following table summarizes the predicted solubility of 2-[(4-Methylbenzyl)amino]-1-butanol in a range of common organic solvents, based on the theoretical principles discussed.

Solvent	Solvent Class	Predicted Solubility	Rationale for Prediction
Methanol	Polar Protic	High	Strong hydrogen bonding (donor and acceptor) with the solute's -OH and -NH groups. Small solvent size allows effective solvation.
Ethanol	Polar Protic	High	Similar to methanol, with strong hydrogen bonding capabilities. Solubility may be slightly lower due to the larger nonpolar ethyl group.
1-Butanol	Polar Protic	Moderate	While still capable of hydrogen bonding, the solvent's longer nonpolar butyl chain reduces its overall polarity, decreasing its efficiency in solvating the polar groups of the solute.
Water	Polar Protic	Moderate	Excellent hydrogen bonding network. However, the large nonpolar benzyl and butyl groups of the solute can disrupt this network, limiting solubility.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Strong hydrogen bond acceptor and highly polar, making it an excellent solvent for molecules with H-bond donor groups.
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Strong hydrogen bond acceptor with a large dipole moment, facilitating the dissolution of polar functional groups.
Acetone	Polar Aprotic	Moderate	Can accept hydrogen bonds and has a significant dipole, but is less polar than DMSO or DMF, leading to slightly lower solvating power.
Acetonitrile	Polar Aprotic	Moderate to Low	Polar, but a relatively weak hydrogen bond acceptor compared to other aprotic solvents.
Toluene	Nonpolar Aromatic	Low	Interactions are limited to weak dispersion forces between the solvent and the nonpolar parts of the solute. Insufficient to break strong solute-solute hydrogen bonds.
Hexane	Nonpolar Aliphatic	Poor / Insoluble	Only weak dispersion forces are possible. The large polarity mismatch results in very poor solubility.
Diethyl Ether	Weakly Polar	Low	Has a small dipole and can act as a weak hydrogen bond acceptor, but is dominated by nonpolar character. Unlikely to effectively solvate the solute.

Conclusion

The solubility of 2-[(4-Methylbenzyl)amino]-1-butanol is governed by its amphiphilic structure. Its behavior aligns strongly with the "like dissolves like" principle, exhibiting high predicted solubility in polar protic and aprotic solvents capable of hydrogen bonding and strong dipole-dipole interactions. Conversely, it is expected to be poorly soluble in nonpolar solvents where only weak dispersion forces can be formed. For definitive quantitative data, the standardized shake-flask method coupled with HPLC analysis provides a reliable and accurate experimental pathway. This guide provides both the theoretical framework and the practical tools necessary for researchers to effectively work with this compound in solution.

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Difference between 2-[(4-Methylbenzyl)amino]-1-butanol and 2-amino-1-butanol

An In-Depth Technical Guide to the Core Differences Between 2-[(4-Methylbenzyl)amino]-1-butanol and 2-amino-1-butanol

Audience: Researchers, Scientists, and Drug Development Professionals From the Desk of the Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the structural, synthetic, and analytical differences between the primary amino alcohol, 2-amino-1-butanol, and its secondary amine derivative, 2-[(4-Methylbenzyl)amino]-1-butanol. 2-Amino-1-butanol is a well-established chiral building block, notably used as a key intermediate in the synthesis of the antituberculosis drug ethambutol.[1][2] The introduction of a 4-methylbenzyl group onto the nitrogen atom fundamentally alters its chemical identity, converting it from a primary to a secondary amine and imparting significant changes in its physicochemical properties, reactivity, and spectroscopic signature. This guide will delve into these distinctions, offering detailed synthetic protocols, comparative analytical methodologies, and the underlying chemical principles that govern their behavior.

Structural and Physicochemical Distinction

The foundational difference between the two molecules lies in the substitution at the nitrogen atom. 2-Amino-1-butanol possesses a primary amine (-NH₂), whereas 2-[(4-Methylbenzyl)amino]-1-butanol features a secondary amine (-NH-) bearing a 4-methylbenzyl substituent. This seemingly simple modification has profound implications for the molecule's properties.

Molecular Structure

Below is a visual representation of the structural relationship between the parent compound and its N-substituted derivative.

Caption: Structural relationship between the precursor and the product.

Comparative Physicochemical Properties

The addition of the lipophilic 4-methylbenzyl group significantly increases the molecular weight and is expected to elevate the boiling point and decrease water solubility.

Property	2-Amino-1-butanol	2-[(4-Methylbenzyl)amino]-1-butanol
Molecular Formula	C₄H₁₁NO[3]	C₁₂H₁₉NO
Molecular Weight	89.14 g/mol [3]	193.29 g/mol
CAS Number	96-20-8	210640-62-5 (Unspecified stereochemistry)
Appearance	Clear liquid[4]	Expected to be a liquid or low-melting solid
Boiling Point	176-178 °C	> 200 °C (Predicted)
Melting Point	-2 °C	Not available
Density	~0.943 g/mL at 25 °C	Not available
Amine Class	Primary	Secondary

Synthesis Pathways

The synthesis of 2-[(4-Methylbenzyl)amino]-1-butanol is contingent upon the availability of its precursor, 2-amino-1-butanol.

Synthesis of 2-Amino-1-butanol

Commercial production of 2-amino-1-butanol can be achieved through several routes. A common industrial method involves the reaction of 1-butene with chlorine and a nitrile compound (like acetonitrile), followed by hydrolysis to yield the final product.[1][5] Another approach is the catalytic hydrogenation of (S)-2-aminobutyric acid, which offers a direct route to the chiral amine.[6]

Synthesis of 2-[(4-Methylbenzyl)amino]-1-butanol via Reductive Amination

The most efficient and standard laboratory method to convert 2-amino-1-butanol into its N-substituted derivative is through reductive amination.[7] This one-pot reaction involves two key stages:

• Imine Formation: The primary amine of 2-amino-1-butanol reacts with the carbonyl group of 4-methylbenzaldehyde in a condensation reaction to form a Schiff base (imine) intermediate.

• Reduction: The C=N double bond of the imine is then selectively reduced to a C-N single bond using a suitable reducing agent.

Sodium triacetoxyborohydride (NaBH(OAc)₃) is an exemplary reducing agent for this purpose because it is mild enough not to reduce the aldehyde starting material but is highly effective at reducing the protonated imine intermediate, thus minimizing side reactions.[8]

Caption: Synthetic workflow for 2-[(4-Methylbenzyl)amino]-1-butanol.

Analytical and Spectroscopic Differentiation

Distinguishing between a primary and a secondary amine is a fundamental task in chemical analysis. Spectroscopy provides a definitive means to achieve this.

Caption: Logical workflow for spectroscopic differentiation.

Infrared (IR) Spectroscopy

IR spectroscopy offers the most direct method for differentiation. The key is the N-H stretching vibration region (3300-3500 cm⁻¹).[9]

• 2-Amino-1-butanol (Primary Amine): Exhibits two distinct absorption bands in this region. These correspond to the asymmetric and symmetric N-H stretching modes of the -NH₂ group.[10][11]

• 2-[(4-Methylbenzyl)amino]-1-butanol (Secondary Amine): Shows only a single, generally weaker, absorption band, as it possesses only one N-H bond.[10][12] Additionally, it will show characteristic peaks for aromatic C-H stretching just above 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR provides a detailed structural map.

• 2-Amino-1-butanol: The spectrum is relatively simple, showing signals for the ethyl group protons, the methine proton adjacent to the nitrogen, the methylene protons adjacent to the hydroxyl group, and broad, exchangeable signals for the -NH₂ and -OH protons.[13][14]

• 2-[(4-Methylbenzyl)amino]-1-butanol: The spectrum is more complex and highly informative.

  • Aromatic Protons: Two doublets will appear in the aromatic region (~7.0-7.2 ppm), characteristic of a 1,4-disubstituted benzene ring.

  • Benzylic Protons: A singlet (or AB quartet) corresponding to the two benzylic protons (-CH₂-Ar) will be present, typically around 3.7 ppm.

  • Methyl Protons: A sharp singlet for the aryl methyl group (-CH₃) will appear around 2.3 ppm.

  • N-H Proton: A single, broad signal for the secondary amine proton will be observed.

  • Backbone Protons: The signals for the butanol backbone will be present but may be shifted compared to the parent compound due to the influence of the bulky N-substituent.

Mass Spectrometry (MS)

Mass spectrometry differentiates the compounds based on their mass-to-charge ratio (m/z) and fragmentation patterns.

• 2-Amino-1-butanol: The molecular ion [M]⁺ peak will be at m/z 89. A prominent fragment is often observed at m/z 30, corresponding to [CH₂=NH₂]⁺ from alpha-cleavage.[15]

• 2-[(4-Methylbenzyl)amino]-1-butanol: The molecular ion [M]⁺ peak will be at m/z 193. The fragmentation pattern will be dominated by the stable 4-methylbenzyl moiety. Expect a very strong peak at m/z 105 ([C₈H₉]⁺, the 4-methylbenzyl cation) and potentially a base peak at m/z 91, corresponding to the tropylium ion formed after rearrangement.

Experimental Protocols

Protocol: Synthesis of 2-[(4-Methylbenzyl)amino]-1-butanol

Materials:

• (rac)-2-Amino-1-butanol (1.0 eq)

• 4-Methylbenzaldehyde (1.05 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 2-amino-1-butanol (1.0 eq) and anhydrous DCM.

• Add 4-methylbenzaldehyde (1.05 eq) to the solution and stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Slowly add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions over 15 minutes. Caution: Gas evolution may occur.

• Allow the reaction to stir at room temperature for 12-18 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography using an appropriate gradient of ethyl acetate in hexanes to yield the pure product.

• Characterize the final product by ¹H NMR, ¹³C NMR, IR, and MS to confirm its identity and purity.

Protocol: Analytical Differentiation by Chiral HPLC

For chiral compounds, determining enantiomeric purity is critical. Chiral HPLC can both separate the enantiomers of each compound and distinguish between the two compounds based on retention time.[16][17]

Instrumentation & Columns:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase (CSP) column, such as a polysaccharide-based column (e.g., Chiralpak IA, IB, or IC).

General Method:

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.

• Sample Preparation: Prepare dilute solutions (~1 mg/mL) of 2-amino-1-butanol and 2-[(4-Methylbenzyl)amino]-1-butanol in the mobile phase.

• Analysis:

  • Inject the 2-amino-1-butanol standard. It will have a characteristic short retention time due to its high polarity and smaller size. If a chiral method is developed, two peaks for the (R) and (S) enantiomers will be resolved.

  • Inject the 2-[(4-Methylbenzyl)amino]-1-butanol standard. It will have a significantly longer retention time due to the increased interaction of the bulky, aromatic group with the stationary phase. Its enantiomers will also be resolved under appropriate chiral conditions.

• Comparison: The significant difference in retention times provides a robust method for differentiating the two compounds.

Conclusion

The distinction between 2-amino-1-butanol and 2-[(4-Methylbenzyl)amino]-1-butanol is a clear illustration of fundamental organic chemistry principles. The conversion from a primary to a secondary amine via N-benzylation results in predictable yet significant changes in physicochemical properties, synthetic accessibility, and analytical signatures. While 2-amino-1-butanol is a small, polar, hydrophilic molecule, the addition of the 4-methylbenzyl group introduces considerable lipophilicity and steric bulk. These differences are definitively confirmed through standard spectroscopic techniques, with IR spectroscopy providing a rapid diagnostic for the amine class, and NMR and MS offering unambiguous structural confirmation. The protocols and principles outlined in this guide provide a solid framework for researchers working with these and similar amino alcohol derivatives.

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Protocols & Analytical Methods

Using 2-[(4-Methylbenzyl)amino]-1-butanol as a chiral auxiliary

An Application Guide to 2-[(4-Methylbenzyl)amino]-1-butanol: A Versatile Chiral Auxiliary for Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document serves as a detailed guide on the application of 2-[(4-Methylbenzyl)amino]-1-butanol as a robust chiral auxiliary in asymmetric synthesis. Chiral 1,2-amino alcohols are invaluable tools in modern organic chemistry, providing a scaffold for controlling stereochemistry in the synthesis of complex, enantiomerically pure molecules, which are often critical for biological activity.[1][2][3][4][5] This guide moves beyond a simple recitation of steps to explain the underlying principles, offering field-proven insights into its synthesis, application in diastereoselective reactions, and subsequent recovery.

The Foundation: Understanding the Chiral Auxiliary

A chiral auxiliary is a stereogenic compound that is temporarily incorporated into a synthetic sequence to guide the formation of a new stereocenter.[6] After the desired stereoselective transformation, the auxiliary is removed and can ideally be recovered for reuse. The effectiveness of an auxiliary hinges on its ability to create a rigid, predictable, and sterically biased environment around the reaction center.

2-[(4-Methylbenzyl)amino]-1-butanol is a prime example of a 1,2-amino alcohol-based auxiliary. Its efficacy stems from several key structural features:

• The 1,2-Amino Alcohol Motif : The adjacent amine and hydroxyl groups are capable of forming a stable five-membered chelate with a metal cation (e.g., Li⁺, Mg²⁺). This chelation locks the conformation of the molecule, creating a rigid scaffold that is essential for high stereoselectivity.[7]

• Stereogenic Centers : The auxiliary possesses two stereocenters (at C1 and C2 of the butanol backbone), which define the three-dimensional space around the reaction site.

• Steric Directing Groups : The ethyl group at C2 and the bulky N-(4-methylbenzyl) group serve as powerful steric shields. They effectively block one face of the reactive intermediate (e.g., an enolate), compelling an incoming electrophile to approach from the opposite, less hindered face.

The combination of these features makes 2-[(4-Methylbenzyl)amino]-1-butanol a highly effective controller of stereochemistry, particularly in the formation of new carbon-carbon bonds.

Synthesis and Preparation of the Auxiliary

The practical utility of a chiral auxiliary is directly tied to its accessibility. 2-[(4-Methylbenzyl)amino]-1-butanol can be prepared in its enantiomerically pure form from inexpensive starting materials through a straightforward, multi-step process.

Protocol 1: Synthesis of Racemic 2-Amino-1-butanol

The racemic precursor is commonly synthesized via the Ritter reaction followed by hydrolysis.[8][9]

• Reaction Setup : In a suitable reactor, charge acetonitrile, which serves as both reactant and solvent.

• Gas Introduction : Simultaneously bubble 1-butene gas and chlorine gas through the acetonitrile at a controlled rate, maintaining the reaction temperature between 20-30 °C.

• Hydrolysis : After the addition is complete, the intermediate N-[1-(chloromethyl)propyl]acetimidoyl chloride is hydrolyzed. This is typically achieved by adding water and heating the mixture. Subsequent treatment with a strong base (e.g., NaOH) neutralizes the hydrochloride salt to yield racemic 2-amino-1-butanol.[9]

• Purification : The crude product is purified by vacuum distillation.

Protocol 2: Optical Resolution of (±)-2-Amino-1-butanol

Classical resolution via diastereomeric salt formation remains an efficient method for obtaining the individual enantiomers.[8]

• Salt Formation : Dissolve racemic 2-amino-1-butanol in an appropriate solvent, such as methanol. To this solution, add a stoichiometric amount of L-(+)-tartaric acid dissolved in methanol.[8]

• Crystallization : The (S)-2-amino-1-butanol-L-(+)-tartrate salt is typically less soluble and will preferentially crystallize from the solution upon cooling and seeding.[8]

• Isolation : Collect the crystalline salt by filtration and wash with cold methanol.

• Liberation of the Free Amine : Treat the isolated diastereomeric salt with a strong base (e.g., aqueous NaOH) to liberate the free (S)-2-amino-1-butanol, which can then be extracted into an organic solvent and purified by distillation.

Protocol 3: N-Alkylation to Afford the Chiral Auxiliary

The final step is the attachment of the 4-methylbenzyl group to the resolved 2-amino-1-butanol.

• Reaction Setup : To a solution of enantiomerically pure 2-amino-1-butanol (e.g., the (S)-enantiomer) and a mild base (e.g., K₂CO₃) in a polar aprotic solvent like acetonitrile, add 4-methylbenzyl chloride.

• Reaction Conditions : Heat the mixture to reflux and monitor the reaction by TLC or GC-MS until the starting amine is consumed.

• Workup and Purification : After cooling, filter the inorganic salts and remove the solvent under reduced pressure. The crude product is then purified by flash column chromatography or vacuum distillation to yield pure (S)-2-[(4-Methylbenzyl)amino]-1-butanol.

Core Application: Asymmetric α-Alkylation of Carboxylic Acid Derivatives

One of the most powerful applications of this auxiliary is in directing the diastereoselective alkylation of prochiral enolates derived from carboxylic acids.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Protocol 4: Asymmetric Alkylation

• Amide Formation : Couple the chiral auxiliary with a prochiral carboxylic acid (e.g., propanoic acid) using a standard coupling reagent like 1,1'-carbonyldiimidazole (CDI) or dicyclohexylcarbodiimide (DCC) to form the corresponding chiral amide.[10]

• Enolate Formation : In a flame-dried, argon-purged flask, dissolve the chiral amide in anhydrous THF and cool to -78 °C. Add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) dropwise to generate the lithium enolate. The lithium ion chelates with both the enolate oxygen and the hydroxyl group of the auxiliary, forming a rigid, planar five-membered ring.

• Alkylation : Add the electrophile (e.g., benzyl bromide or methyl iodide) to the enolate solution at -78 °C and allow the reaction to proceed for several hours before slowly warming to room temperature.

• Workup : Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification & Analysis : Purify the crude product by flash column chromatography. The diastereomeric ratio (d.r.) can be determined by ¹H NMR spectroscopy or chiral HPLC analysis.

Mechanism of Stereocontrol

The high diastereoselectivity of the alkylation is a direct consequence of the rigid chelated transition state. The bulky 4-methylbenzyl group and the ethyl group of the butanol backbone effectively shield the top face (si-face) of the enolate. Consequently, the electrophile is forced to approach from the less sterically encumbered bottom face (re-face), leading to the preferential formation of one diastereomer.

Caption: Chelation-controlled model for stereoselective alkylation.

Expected Performance

The diastereoselectivity of this reaction is typically high, though it can vary depending on the steric bulk of the electrophile and the precise reaction conditions.

Electrophile (R-X)	Typical Diastereomeric Ratio (d.r.)
Methyl Iodide	>95:5
Ethyl Iodide	>95:5
Benzyl Bromide	>98:2
Isopropyl Iodide	>90:10

Cleavage and Recovery of the Auxiliary

A critical step in auxiliary-mediated synthesis is the efficient removal of the auxiliary to yield the desired chiral product, preferably with the ability to recycle the valuable auxiliary.

Protocol 5: Hydrolytic Cleavage of the Amide

• Reaction Setup : Dissolve the alkylated amide product in a suitable solvent such as a mixture of THF and water.

• Hydrolysis : Add a strong acid (e.g., 6 M H₂SO₄) or a strong base (e.g., 4 M KOH) and heat the mixture to reflux for 12-24 hours. Monitor the reaction by TLC.

• Product Isolation : After cooling, adjust the pH of the solution.

  • For Acidic Hydrolysis : Neutralize with a base and extract the liberated chiral carboxylic acid into an organic solvent. The protonated auxiliary will remain in the aqueous layer.

  • For Basic Hydrolysis : Acidify the solution to protonate the carboxylic acid, allowing for its extraction. The auxiliary will be protonated and remain in the aqueous layer.

• Auxiliary Recovery : Make the aqueous layer basic (pH > 12) with concentrated NaOH to deprotonate the auxiliary's ammonium salt. Extract the free amine auxiliary with an organic solvent (e.g., dichloromethane), dry the organic layer, and concentrate to recover the 2-[(4-Methylbenzyl)amino]-1-butanol, which can be purified by distillation and reused.

Conclusion

2-[(4-Methylbenzyl)amino]-1-butanol stands as a highly effective and practical chiral auxiliary for asymmetric synthesis. Its straightforward preparation, the predictable and powerful stereodirecting ability derived from a chelation-controlled mechanism, and the high efficiency of its removal and recovery make it a valuable tool for academic and industrial chemists. The protocols outlined in this guide provide a solid framework for researchers aiming to construct stereochemically rich molecules with precision and efficiency.

References

• SciHorizon. (2025, February 2).
• Google Patents. (n.d.). US3944617A - Synthesis of dl-2-amino-1-butanol.
• Royal Society of Chemistry. (n.d.). Simple primary b-amino alcohols as organocatalysts for the asymmetric Michael addition of b-keto esters to nitroalkenes.
• Google Patents. (n.d.). US3855300A - Process for the production of 2-amino-1-butanol.
• Wikipedia. (n.d.). Chiral auxiliary.
• Organic Chemistry Portal. (2009). Dual Stereoselectivity in the Dialkylzinc Reaction Using (-)-β-Pinene Derived Amino Alcohol Chiral Auxiliaries.
• Nagornov, S. A., et al. (2020). Enantioselective radical C–H amination for the synthesis of β-amino alcohols. PMC.
• BenchChem. (2025).
• List, B., et al. (n.d.).
• Yan, T., Feringa, B. L., et al. (2021). Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. ChemSusChem.
• PubMed. (2022, April 19).
• ChemRxiv. (n.d.). Chiral amino alcohols via catalytic enantioselective Petasis borono-Mannich reactions.
• Hwang, S. H., Blaskovich, M. A., & Kim, H. O. (2008). A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity. The Open Organic Chemistry Journal, 2, 107-109.
• BenchChem. (2025). Discovery and Synthesis of Chiral Amino Alcohols.

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• 2. thieme-connect.com [thieme-connect.com]
• 3. Asymmetric Synthesis of N-Substituted 1,2-Amino Alcohols from Simple Aldehydes and Amines by One-Pot Sequential Enzymatic Hydroxymethylation and Asymmetric Reductive Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
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Application Note & Protocols: Strategic Coupling of 4-Methylbenzaldehyde with Amino Alcohols via Reductive Amination

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-Aryl Amino Alcohols

The synthesis of N-substituted amino alcohols is a cornerstone of modern medicinal chemistry and materials science. These structural motifs are prevalent in a vast array of pharmacologically active compounds, acting as crucial intermediates for chiral ligands, and building blocks for complex molecular architectures. The coupling of an aromatic aldehyde, such as 4-methylbenzaldehyde, with an amino alcohol provides a direct route to products bearing both a secondary amine and a hydroxyl group—a combination that often imparts desirable pharmacokinetic properties.

This guide provides a comprehensive overview of the primary method for this transformation: reductive amination . We will delve into the underlying mechanisms, offer a comparative analysis of key reagents, and present detailed, field-proven protocols to empower researchers to achieve efficient and selective synthesis.

The Core Mechanism: Reductive Amination

Reductive amination is a robust and highly versatile method for forming carbon-nitrogen bonds.[1][2] The reaction proceeds in two fundamental stages, which can be performed sequentially or, more commonly, in a one-pot process.[1]

• Imine/Iminium Ion Formation: The process begins with the nucleophilic attack of the amino group of the amino alcohol onto the electrophilic carbonyl carbon of 4-methylbenzaldehyde. This forms an unstable hemiaminal intermediate. Under neutral or mildly acidic conditions, the hemiaminal readily dehydrates to form a Schiff base, also known as an imine.[1][3] In the presence of an acid catalyst, the imine is protonated to form a highly electrophilic iminium ion, which is the key intermediate for reduction.[3][4]

• Reduction: A selective reducing agent, introduced into the reaction, delivers a hydride (H⁻) to the electrophilic carbon of the imine or iminium ion. This reduction of the C=N double bond yields the final, stable secondary amine product.

The choice of reducing agent is critical, as it must selectively reduce the iminium ion intermediate without reducing the starting 4-methylbenzaldehyde.[5]

Caption: General mechanism of reductive amination.

Reagent Selection Guide: A Comparative Analysis

The success of a reductive amination hinges on the judicious selection of the reducing agent. The ideal reagent is powerful enough to reduce the iminium ion but mild enough to spare the starting aldehyde.

Reagent	Formula	Selectivity	Key Advantages	Disadvantages & Cautions
Sodium Triacetoxyborohydride	NaBH(OAc)₃	High	The "gold standard" for one-pot reactions.[6] Mild, highly selective, and effective without precise pH control.[7][8] Tolerates a wide range of functional groups.[6][7]	Moisture-sensitive; not compatible with protic solvents like methanol.[9]
Sodium Cyanoborohydride	NaBH₃CN	High	Highly selective for iminium ions at mildly acidic pH (4-5).[3][5] Compatible with protic solvents.[10]	Highly Toxic. Can release hydrogen cyanide (HCN) gas upon contact with strong acids or during acidic workup.[4][10] Reactions require careful pH monitoring.
Sodium Borohydride	NaBH₄	Low	Inexpensive and readily available.	Can readily reduce the starting aldehyde, leading to side products and lower yields.[5] Best used in a two-step procedure where the imine is formed first.[7]
Catalytic Hydrogenation	H₂ / Catalyst	High	Atom-economical ("green") and produces no salt byproducts.	Requires specialized hydrogenation equipment. Catalysts (Pd, Pt, Ni) can be expensive and may be sensitive to poisoning by certain functional groups.

Expert Recommendation: For most applications involving the coupling of 4-methylbenzaldehyde with amino alcohols, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the superior choice due to its high selectivity, operational simplicity, and enhanced safety profile.[6][8][11]

Detailed Experimental Protocols

The following protocols are designed for a typical 0.5 mmol scale reaction. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Protocol 1: Preferred Method Using Sodium Triacetoxyborohydride (STAB)

This one-pot procedure is the most reliable and widely applicable method.[8]

Materials:

• 4-Methylbenzaldehyde (60 mg, 0.5 mmol, 1.0 equiv)

• Amino Alcohol (1.0-1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (159 mg, 0.75 mmol, 1.5 equiv)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (5 mL)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) or Ethyl Acetate for extraction

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add 4-methylbenzaldehyde (1.0 equiv) and the chosen amino alcohol (1.1 equiv).

• Add the solvent (DCE or THF, 5 mL) and stir the mixture at room temperature for 20-30 minutes to facilitate initial imine formation.

• In a single portion, add sodium triacetoxyborohydride (1.5 equiv) to the stirring solution. Note: The reaction is often slightly exothermic.

• Seal the flask under an inert atmosphere (Nitrogen or Argon) and stir at room temperature for 4-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (10 mL). Stir vigorously for 15-20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-substituted amino alcohol.

Caption: Experimental workflow for reductive amination using STAB.

Protocol 2: Alternative Method Using Sodium Cyanoborohydride (NaBH₃CN)

This method is useful when protic solvents are required but demands strict safety precautions.

Materials:

• Same as Protocol 1, but replace STAB with Sodium Cyanoborohydride (47 mg, 0.75 mmol, 1.5 equiv) and DCE/THF with Methanol (MeOH).

• Acetic Acid (optional, to adjust pH)

Procedure:

• WARNING: NaBH₃CN is highly toxic. Handle only in a fume hood. Avoid contact with acid, which liberates poisonous HCN gas.[4][10]

• Combine 4-methylbenzaldehyde (1.0 equiv) and the amino alcohol (1.1 equiv) in methanol (5 mL).

• Stir the solution and, if necessary, adjust the pH to 5-6 by the dropwise addition of acetic acid.

• Add sodium cyanoborohydride (1.5 equiv) to the solution.

• Stir at room temperature for 6-24 hours, monitoring by TLC.

• Work-up: Quench the reaction by adding water. Adjust the pH to be slightly basic (>8) with NaHCO₃ or dilute NaOH before concentrating the solvent to avoid HCN formation.

• Proceed with extraction, drying, and purification as described in Protocol 1.

Troubleshooting and Field Insights

• Low Yield: If the reaction stalls, it may be due to incomplete imine formation, especially with sterically hindered or weakly nucleophilic amines. Adding a catalytic amount of acetic acid (0.1-1.0 equiv) can facilitate the dehydration step, particularly when using STAB.[7][11]

• Aldehyde Reduction: If you observe the formation of 4-methylbenzyl alcohol, your reducing agent is too strong or the conditions are incorrect. This is a common issue with NaBH₄ but can sometimes occur with NaBH₃CN if the pH is too acidic.[1] STAB almost entirely avoids this side reaction.[1][6]

• Reaction with Amino Alcohols: The hydroxyl group on the amino alcohol is generally unreactive under these conditions. However, for specific substrates, particularly those that can form stable five or six-membered rings (e.g., β-arylethylamines), a subsequent intramolecular cyclization known as the Pictet-Spengler reaction might be possible under strongly acidic conditions, though this is not typical for standard reductive amination protocols.[12][13]

References

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, May 14). Does 4-methylbenzaldehyde give haloform and aldol reactions? Retrieved from [Link]

• Journal of Organic Chemistry. (n.d.). Synthesis of N-Aryl β-Amino Alcohols by Trifluoroacetic Acid Promoted Multicomponent Coupling of Aziridines, Arynes, and Water. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Selective primary amination of alcohols, aldehydes and ketones with ammonia. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1: Condensation of β-amino alcohols with 4-methoxybenzaldehyde... [Image]. Retrieved from [Link]

• Journal of Organic Chemistry. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. ACS Publications. Retrieved from [Link]

• Frontiers in Chemistry. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium cyanoborohydride. Retrieved from [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from [Link]

• PMC. (n.d.). The Pictet-Spengler Reaction Updates Its Habits. Retrieved from [Link]

• G-Biosciences. (n.d.). Sodium Cyanoborohydride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• Royal Society of Chemistry. (2018). An efficient and atom-economical route to N-aryl amino alcohols from primary amines. Retrieved from [Link]

• Journal of the American Chemical Society. (2025). Electrocatalytic Reductive Amination of Aldehydes and Ketones with Aqueous Nitrite. ACS Publications. Retrieved from [Link]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved from [Link]

• NROChemistry. (n.d.). Pictet-Spengler Reaction. Retrieved from [Link]

• PMC. (2021). Direct synthesis of p-methyl benzaldehyde from acetaldehyde via an organic amine-catalyzed dehydrogenation mechanism. Retrieved from [Link]

• PubMed. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Retrieved from [Link]

• Oxford Academic. (n.d.). Visible-light-catalyzed synthesis of amino alcohols from N,N-dimethylaniline and aryl aldehyde. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2-amino alcohols. Retrieved from [Link]

• Organic-Reaction.com. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Chemoselective C-N and C-O Cross-Coupling of Amino Alcohols: Mechanistic Perspectives and Synthetic Advancements. Retrieved from [Link]

• J&K Scientific LLC. (2021, March 23). Pictet-Spengler Reaction. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). Sodium Cyanoborohydride. Retrieved from [Link]

• AIP Publishing. (n.d.). Synthesis of Aryl Amino Alcohol Derivate from Turpentine Oil as a Potential Antimalarial Drug. Retrieved from [Link]

• Chegg. (2021, November 30). a)Draw the reaction when 4-methylbenzaldehyde and acetone react UNDER THE CONDITIONS OF THIS LAB. Retrieved from [Link]

• PMC. (2025, February 6). Method for Screening Sodium Cyanoborohydride for Free Cyanide Content and Its Impact on Bioconjugation Chemistry. Retrieved from [Link]

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Application Note: 2-[(4-Methylbenzyl)amino]-1-butanol in Medicinal Chemistry

Topic: Applications of 2-[(4-Methylbenzyl)amino]-1-butanol in SAR Studies Content Type: Detailed Application Notes and Protocols Audience: Medicinal Chemists, Drug Discovery Scientists, and Process Chemists

Executive Summary

2-[(4-Methylbenzyl)amino]-1-butanol (CAS: 1048673-55-7 for HCl salt) represents a critical chiral building block in the structure-activity relationship (SAR) optimization of amino-alcohol-based therapeutics. Structurally, it serves as a lipophilic, mono-N-alkylated analog of the antitubercular agent Ethambutol . Its primary utility lies in probing the steric and electronic requirements of the ethylenediamine pharmacophore in antimycobacterial agents and as a chiral auxiliary in asymmetric synthesis.

This guide details the application of this scaffold in diversifying chemical libraries for infectious disease (tuberculosis) and oncology (sphingosine kinase inhibition) , providing validated protocols for its incorporation into drug discovery workflows.

Scientific Background & SAR Logic

The Pharmacophore Context

The 2-amino-1-butanol core is the structural anchor of Ethambutol , a frontline drug against Mycobacterium tuberculosis. The mechanism of action involves the inhibition of arabinosyl transferase, disrupting cell wall synthesis.

• SAR Rationale: Ethambutol is a

  -symmetric bis-amino alcohol. 2-[(4-Methylbenzyl)amino]-1-butanol represents a "hemi-analog." By using this mono-alkylated species, researchers can:

  • Deconstruct Symmetry: Determine if the full bis-structure is required for receptor binding or if a non-symmetrical (heterodimeric) analog retains potency with improved pharmacokinetic (PK) properties.

  • Lipophilic Tuning: The 4-methylbenzyl group introduces a defined lipophilic vector (

    interaction potential) without the metabolic liability of longer alkyl chains found in S1P modulators like Fingolimod.

  • Chiral Resolution: The molecule serves as a resolving agent for chiral acids due to the presence of both a basic amine and a hydrogen-bonding hydroxyl group, combined with the steric bulk of the tolyl ring.

Mechanism of Action (Hypothetical Pathways)

In SAR studies, this molecule is often derivatized to target:

• EmbA/EmbB Proteins: Inhibiting mycobacterial cell wall arabinan biosynthesis.

• Sphingosine Kinase 1 (SphK1): The amino-alcohol motif mimics sphingosine, acting as a competitive inhibitor in cancer cell signaling.

Data Presentation: Physicochemical Profile

Property	Value	SAR Implication
Molecular Formula		Fragment-based drug design (FBDD) compliant.
Molecular Weight	193.29 g/mol	Ideal for fragment linking (<300 Da).
LogP (Predicted)	~2.1 - 2.5	Optimal lipophilicity for cell membrane penetration (Mycobacterial cell wall).
H-Bond Donors	2 (NH, OH)	Critical for active site anchoring (e.g., Asp/Glu residues).
H-Bond Acceptors	2	Facilitates water-mediated bridging.
Chirality	(S)- or (R)-	(S)-isomer typically preferred for Ethambutol-like activity.

Experimental Protocols

Protocol A: Asymmetric Synthesis of Heterodimeric Diamines

Objective: To synthesize non-symmetrical Ethambutol analogs using 2-[(4-Methylbenzyl)amino]-1-butanol as the initiating nucleophile.

Reagents:

• Starting Material: 2-[(4-Methylbenzyl)amino]-1-butanol (1.0 eq)

• Electrophile: 1,2-Dichloroethane or chiral epoxides

• Base:

  or DIPEA

• Solvent: Acetonitrile (MeCN) or DMF

Workflow:

• Activation: Dissolve 2-[(4-Methylbenzyl)amino]-1-butanol (10 mmol) in anhydrous MeCN (50 mL). Add

  (1.5 eq) and stir at RT for 30 min to deprotonate the secondary amine.

• Coupling: Add the electrophile (e.g., N-protected-2-chloroethylamine) dropwise to prevent polymerization.

• Reflux: Heat the reaction mixture to 80°C for 12–16 hours under

  atmosphere. Monitor consumption of the starting amino-alcohol by TLC ( shift in 10% MeOH/DCM).

• Workup: Filter inorganic salts. Concentrate the filtrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, DCM:MeOH:NH4OH gradient 95:5:0.5).

• Validation: Confirm structure via

  -NMR (look for the disappearance of the NH signal shift and appearance of the ethylene bridge signals at 2.8–3.2 ppm).

Protocol B: In Vitro Antimycobacterial MIC Determination (Alamar Blue Assay)

Objective: To evaluate the inhibitory potential of the synthesized analog against M. tuberculosis H37Rv.

Materials:

• Middlebrook 7H9 broth (supplemented with OADC).

• Resazurin (Alamar Blue) reagent.

• Positive Control: Ethambutol (

  ).

Steps:

• Inoculum Prep: Adjust M. tuberculosis culture to

  CFU/mL (McFarland Standard 1.0).

• Plate Setup: In a 96-well plate, dispense 100

  L of 7H9 broth.

• Serial Dilution: Add the test compound (dissolved in DMSO) to the first column and serially dilute (2-fold) across the plate (Range: 100

  M to 0.19 M).

• Inoculation: Add 100

  L of bacterial suspension to each well. Final volume: 200 L.

• Incubation: Seal and incubate at 37°C for 5 days.

• Readout: Add 20

  L Resazurin and incubate for an additional 24 hours.

  • Blue = No growth (Inhibition).

  • Pink = Growth (Reduction of Resazurin).

• Calculation: The lowest concentration preventing the color change is the MIC.

Visualization: SAR & Synthesis Logic

Diagram 1: Structural Logic and SAR Pathway

Caption: The strategic divergence from the Ethambutol scaffold to mono-alkylated analogs for probing hydrophobic pockets.

Diagram 2: Synthetic Workflow for Heterodimeric Analogs

Caption: Step-by-step synthesis protocol for generating non-symmetrical libraries using the target scaffold.

References

• Sigma-Aldrich. (n.d.). 2-[(4-Methylbenzyl)amino]-1-butanol hydrochloride Product Page. Retrieved from

• Wilkinson, R. G., et al. (1961). Stereospecificity in a new type of synthetic antituberculous agent. Journal of the American Chemical Society.

• PubChem. (n.d.). Compound Summary for CID 10129911 (Related Isomer: 4-Amino-2-methyl-1-butanol). Retrieved from

• BOC Sciences. (n.d.). Amino Alcohols in Pharmaceutical Synthesis. Retrieved from

• Vertex AI Search. (2023). Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis. Retrieved from

Application Notes and Protocols: Functionalization of the Hydroxyl Group in 2-[(4-Methylbenzyl)amino]-1-butanol

Abstract

This comprehensive guide provides detailed application notes and protocols for the chemical modification of the primary hydroxyl group in 2-[(4-Methylbenzyl)amino]-1-butanol. This amino alcohol is a valuable building block in medicinal chemistry and drug development, and the ability to selectively functionalize its hydroxyl moiety is crucial for the synthesis of diverse derivatives with tailored pharmacological profiles. This document outlines several key synthetic strategies, including esterification, etherification, and oxidation, providing both the theoretical underpinnings and practical, step-by-step protocols for researchers in organic synthesis and drug discovery.

Introduction: The Strategic Importance of Hydroxyl Functionalization

The 2-amino-1-butanol scaffold is a privileged motif in medicinal chemistry, notably as a key intermediate in the synthesis of pharmaceuticals like the bacteriostatic agent (S,S)-ethambutol.[1] The presence of both a nucleophilic secondary amine and a primary hydroxyl group in 2-[(4-Methylbenzyl)amino]-1-butanol offers multiple avenues for chemical modification. However, this bifunctionality also presents a significant challenge: achieving selective functionalization of the hydroxyl group without concurrent reaction at the more nucleophilic amine.

This guide focuses on methodologies to selectively target the primary hydroxyl group, transforming it into a variety of other functional groups. Such transformations are critical for:

• Prodrug Strategies: Esterification of the hydroxyl group can be employed to create prodrugs with improved bioavailability or altered pharmacokinetic properties.

• Structure-Activity Relationship (SAR) Studies: Generating a library of derivatives with diverse ether and ester functionalities allows for a systematic exploration of how modifications at this position impact biological activity.

• Introduction of Reporter Groups or Linkers: The hydroxyl group serves as a convenient handle for the attachment of fluorescent tags, biotin labels, or linkers for conjugation to other molecules.

• Conversion to Other Functional Groups: Oxidation of the primary alcohol can yield the corresponding aldehyde or carboxylic acid, opening up a vast new landscape of subsequent chemical transformations.

The successful functionalization of the hydroxyl group hinges on careful consideration of reaction conditions and, in many cases, the strategic use of protecting groups for the secondary amine.

Chemoselectivity in Amino Alcohols: A Guiding Principle

Amino alcohols contain two key functional groups: an amine and a hydroxyl group.[2] Both can act as nucleophiles, but the amine is generally more nucleophilic than the alcohol. This inherent reactivity difference dictates the need for specific strategies to achieve selective O-functionalization.

Key considerations for achieving chemoselectivity include:

• Protecting the Amine: The most straightforward approach is to temporarily "mask" the amine's reactivity by converting it into a less nucleophilic functional group, such as a carbamate (e.g., Boc or Cbz).[3][4] This allows for a wide range of reactions to be performed on the free hydroxyl group. The protecting group can then be removed under specific conditions to regenerate the amine.[3]

• Protonation of the Amine: In acidic conditions, the amine is protonated to form an ammonium salt.[5] This significantly reduces its nucleophilicity, allowing the neutral hydroxyl group to be the primary site of reaction. This strategy is often employed in Fischer esterification.[6][7]

• Choice of Reagents and Catalysts: Certain reagents and catalysts exhibit inherent selectivity for alcohols over amines. For instance, some enzymatic or chemoselective oxidation catalysts can target the hydroxyl group in the presence of an unprotected amine.[8]

The following sections will detail protocols that leverage these principles to achieve selective functionalization of the hydroxyl group in 2-[(4-Methylbenzyl)amino]-1-butanol.

Esterification of the Hydroxyl Group

Esterification is a fundamental transformation that converts the hydroxyl group into an ester. This is a common strategy for creating prodrugs, as the ester linkage can be enzymatically cleaved in vivo to release the active parent molecule.

Fischer Esterification (Acid-Catalyzed)

Fischer esterification involves the reaction of an alcohol with a carboxylic acid in the presence of a strong acid catalyst, typically sulfuric acid or hydrochloric acid.[6][9] The acidic conditions protonate the amine, rendering it non-nucleophilic and allowing the hydroxyl group to react.

Mechanism Insight: The reaction proceeds via protonation of the carboxylic acid carbonyl, which activates it towards nucleophilic attack by the alcohol. The subsequent elimination of water yields the ester. The process is reversible, and the removal of water can be used to drive the reaction to completion.[9]

Protocol: Synthesis of 2-[(4-Methylbenzyl)amino]-1-butyl acetate

• Materials:

  • 2-[(4-Methylbenzyl)amino]-1-butanol (1.0 eq)

  • Acetic acid (excess, can be used as solvent)

  • Concentrated sulfuric acid (catalytic amount, e.g., 0.1 eq)

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 2-[(4-Methylbenzyl)amino]-1-butanol in an excess of acetic acid.

  • Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Slowly and carefully neutralize the excess acid by adding saturated sodium bicarbonate solution until effervescence ceases.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel if necessary.

Steglich Esterification (Mild Conditions)

The Steglich esterification is a powerful method for forming esters under mild, neutral conditions, making it suitable for substrates that are sensitive to acid.[10][11][12] It utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC), as a coupling agent and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[10][11]

Mechanism Insight: DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. DMAP then acts as an acyl transfer agent, reacting with the intermediate to form an even more reactive N-acylpyridinium species.[10][12] The alcohol then attacks this "active ester" to form the final product and dicyclohexylurea (DCU), an insoluble byproduct that can be easily removed by filtration.[10] This method is particularly useful for coupling sterically hindered alcohols.[10]

Protocol: Synthesis of 2-[(4-Methylbenzyl)amino]-1-butyl benzoate (Amine Protection Required)

• Part A: Boc Protection of the Amine

  • Dissolve 2-[(4-Methylbenzyl)amino]-1-butanol (1.0 eq) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

  • Add triethylamine (1.1 eq) followed by di-tert-butyl dicarbonate (Boc)₂O (1.1 eq).

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, concentrate the reaction mixture and purify the Boc-protected amino alcohol by column chromatography.

• Part B: Steglich Esterification

  • Dissolve the Boc-protected 2-[(4-Methylbenzyl)amino]-1-butanol (1.0 eq), benzoic acid (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of DCC (1.1 eq) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC.

  • Upon completion, filter off the precipitated dicyclohexylurea (DCU).

  • Wash the filtrate with 0.5 N HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

• Part C: Boc Deprotection (Optional)

  • Dissolve the purified Boc-protected ester in DCM.

  • Add an excess of trifluoroacetic acid (TFA) and stir at room temperature.

  • Monitor the deprotection by TLC.

  • Upon completion, remove the solvent and excess TFA under reduced pressure.

  • Neutralize with a base (e.g., saturated NaHCO₃) and extract the product.

Mitsunobu Reaction (Inversion of Stereochemistry)

The Mitsunobu reaction is a versatile method for converting primary and secondary alcohols into a variety of functional groups, including esters, with inversion of stereochemistry at the alcohol carbon.[13][14][15] This reaction utilizes a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[15]

Mechanism Insight: Triphenylphosphine and DEAD react to form a phosphonium salt. The alcohol then adds to this intermediate, forming an alkoxyphosphonium salt, which is a very good leaving group.[13] The carboxylate anion, acting as a nucleophile, then displaces the activated hydroxyl group in an Sₙ2 reaction, leading to the ester with inverted stereochemistry.[14]

Protocol: Synthesis of an Ester with Inverted Stereochemistry (Amine Protection Required)

• Materials:

  • Boc-protected 2-[(4-Methylbenzyl)amino]-1-butanol (1.0 eq)

  • Carboxylic acid (1.5 eq)

  • Triphenylphosphine (PPh₃) (1.5 eq)

  • Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • In a flame-dried, nitrogen-purged round-bottom flask, dissolve the Boc-protected amino alcohol, carboxylic acid, and triphenylphosphine in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the DEAD or DIAD dropwise to the stirred solution.[15]

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography to remove triphenylphosphine oxide and the reduced hydrazine byproduct.

Etherification of the Hydroxyl Group

Etherification involves the formation of an ether linkage (R-O-R'). The Williamson ether synthesis is a classic and widely used method for this transformation.

Williamson Ether Synthesis

The Williamson ether synthesis is an Sₙ2 reaction between an alkoxide and a primary alkyl halide or other substrate with a good leaving group.[16][17] To perform this reaction on 2-[(4-Methylbenzyl)amino]-1-butanol, the hydroxyl group must first be deprotonated with a strong base to form the corresponding alkoxide. The secondary amine also needs to be protected to prevent N-alkylation.

Mechanism Insight: The reaction proceeds via a one-step nucleophilic substitution where the alkoxide attacks the electrophilic carbon of the alkyl halide, displacing the halide and forming the ether.[17] The reaction works best with primary alkyl halides, as secondary and tertiary halides are more prone to elimination reactions.[16]

Protocol: Synthesis of 1-Methoxy-2-[(4-methylbenzyl)amino]butane (Amine Protection Required)

• Part A: Boc Protection of the Amine (Follow the protocol in section 3.2)

• Part B: Etherification

  • In a flame-dried, nitrogen-purged flask, dissolve the Boc-protected amino alcohol (1.0 eq) in anhydrous THF.

  • Cool the solution to 0 °C.

  • Add a strong base such as sodium hydride (NaH) (1.1 eq) portion-wise. Caution: NaH reacts violently with water and generates flammable hydrogen gas.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

  • Cool the solution back to 0 °C and add the alkylating agent, for example, methyl iodide (CH₃I) (1.2 eq), dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography.

• Part C: Boc Deprotection (Optional) (Follow the protocol in section 3.2)

Oxidation of the Primary Alcohol

Oxidation of the primary hydroxyl group in 2-[(4-Methylbenzyl)amino]-1-butanol can lead to the formation of either an aldehyde or a carboxylic acid, depending on the oxidizing agent used.[18][19] These products are versatile intermediates for further synthetic transformations.

Oxidation to the Aldehyde

Mild oxidizing agents are required to stop the oxidation at the aldehyde stage and prevent overoxidation to the carboxylic acid.[19] Pyridinium chlorochromate (PCC) is a common reagent for this purpose.[18] Alternatively, Swern oxidation or Dess-Martin periodinane (DMP) oxidation are also effective mild methods.

Protocol: Synthesis of 2-[(4-Methylbenzyl)amino]butanal using PCC (Amine Protection Required)

• Part A: Boc Protection of the Amine (Follow the protocol in section 3.2)

• Part B: Oxidation

  • In a fume hood, suspend pyridinium chlorochromate (PCC) (1.5 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask.

  • Add a solution of the Boc-protected amino alcohol (1.0 eq) in DCM to the PCC suspension.

  • Stir the reaction mixture at room temperature. The mixture will turn into a dark, tarry substance.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite to remove the chromium byproducts.

  • Wash the filter cake thoroughly with diethyl ether.

  • Concentrate the filtrate under reduced pressure to yield the crude aldehyde.

  • The aldehyde may be used directly in the next step or purified by column chromatography if necessary. Note: Aldehydes can be unstable, so it is often best to use them immediately.

Oxidation to the Carboxylic Acid

Stronger oxidizing agents will convert the primary alcohol directly to a carboxylic acid.[19] Common reagents include potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in aqueous sulfuric acid).

Protocol: Synthesis of 2-[(4-Methylbenzyl)amino]butanoic Acid using KMnO₄ (Amine Protection Required)

• Part A: Boc Protection of the Amine (Follow the protocol in section 3.2)

• Part B: Oxidation

  • Dissolve the Boc-protected amino alcohol (1.0 eq) in a mixture of acetone and water.

  • Cool the solution in an ice bath.

  • Slowly add a solution of potassium permanganate (KMnO₄) (approx. 3 eq) in water dropwise. The purple color of the permanganate will disappear as it reacts.

  • Continue adding the KMnO₄ solution until a faint pink or purple color persists.

  • Stir the reaction at room temperature until the reaction is complete (monitor by TLC).

  • Quench the reaction by adding a small amount of sodium bisulfite to destroy any excess KMnO₄.

  • Filter the mixture to remove the manganese dioxide (MnO₂) byproduct.

  • Acidify the filtrate with dilute HCl to a pH of ~2-3.

  • Extract the carboxylic acid product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

  • Purify by recrystallization or column chromatography.

Data Summary and Visualization

The following table summarizes the key transformations discussed in this guide.

Transformation	Reaction Name	Key Reagents	Key Feature	Amine Protection
Alcohol → Ester	Fischer Esterification	Carboxylic Acid, H₂SO₄	Acid-catalyzed	Not required (amine protonated)
Alcohol → Ester	Steglich Esterification	Carboxylic Acid, DCC, DMAP	Mild conditions	Required
Alcohol → Ester	Mitsunobu Reaction	Carboxylic Acid, PPh₃, DEAD	Inversion of stereochemistry	Required
Alcohol → Ether	Williamson Ether Synthesis	Alkyl Halide, NaH	Sₙ2 reaction	Required
Alcohol → Aldehyde	PCC Oxidation	Pyridinium Chlorochromate	Mild oxidation	Required
Alcohol → Carboxylic Acid	Permanganate Oxidation	Potassium Permanganate	Strong oxidation	Required

Experimental Workflow for Hydroxyl Functionalization

Caption: General workflow for the functionalization of the hydroxyl group.

Decision Tree for Method Selection

Caption: Decision tree for selecting a functionalization method.

Conclusion and Future Perspectives

The selective functionalization of the hydroxyl group in 2-[(4-Methylbenzyl)amino]-1-butanol is a versatile and powerful tool in the arsenal of the medicinal chemist. The protocols outlined in this guide provide a solid foundation for the synthesis of a wide array of derivatives. By carefully selecting the appropriate synthetic strategy—be it acid-catalyzed esterification, mild coupling reactions, stereoinvertive transformations, classic ether synthesis, or controlled oxidation—researchers can precisely tailor the molecular architecture to probe biological systems and develop novel therapeutic agents. Future work in this area may focus on the development of even more selective and environmentally benign catalytic methods that obviate the need for protecting groups, further streamlining the synthesis of these valuable compounds.

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Scale-up synthesis methods for N-benzyl amino butanol derivatives

An In-Depth Guide to the Scale-Up Synthesis of N-Benzyl Amino Butanol Derivatives

This document provides a detailed guide for researchers, scientists, and drug development professionals on scalable synthetic methods for N-benzyl amino butanol derivatives. These compounds, particularly their chiral forms, are valuable building blocks in the pharmaceutical industry, forming the structural core of many therapeutic agents.[1] This guide moves beyond simple procedural lists to explain the underlying principles and strategic considerations necessary for transitioning these syntheses from the laboratory bench to pilot or manufacturing scale.

Amino alcohols are bifunctional molecules that serve as indispensable synthons in medicinal chemistry.[] The N-benzyl group is a common protecting group for the amine, which can be readily removed via catalytic hydrogenation, but it also frequently imparts specific pharmacological properties. When the butanol backbone contains stereocenters, the specific enantiomer is often critical for biological activity and drug efficacy, making highly stereoselective and scalable synthesis a primary objective in process chemistry.[1]

Scaling the synthesis of these molecules presents several challenges, including cost of goods, process safety, environmental impact, and achieving high chemical and optical purity on a large scale. This guide explores three robust strategies to address these challenges: Direct Reductive Amination, Synthesis from the Chiral Pool, and Asymmetric Catalysis.

Core Strategy 1: Direct Reductive Amination

Reductive amination is one of the most powerful and widely used methods for forming carbon-nitrogen bonds. For N-benzyl amino butanols, this typically involves the reaction of a hydroxy ketone with benzylamine, followed by reduction of the intermediate imine. This one-pot process is often preferred for its efficiency and operational simplicity.[][3]

Principle and Rationale

The reaction proceeds in two key steps:

• Imine Formation: A hydroxy ketone reacts with benzylamine in a condensation reaction to form a Schiff base (imine) intermediate, with the elimination of water. This step is reversible and often acid-catalyzed.

• Reduction: The C=N double bond of the imine is selectively reduced to a C-N single bond.

For scale-up, this method is advantageous due to the ready availability of starting materials and the potential for high atom economy. The choice of reducing agent is critical and depends on factors like cost, safety, selectivity, and ease of workup.

Workflow for Reductive Amination

Caption: General workflow for scale-up reductive amination.

Protocol 1: Catalytic Hydrogenation

This protocol is highly suitable for large-scale production due to the low cost of hydrogen gas and the ability to recycle the catalyst. It is also considered a "green" chemistry approach.

Reaction: 4-hydroxy-2-butanone + Benzylamine + H₂ (in the presence of a catalyst) → N-benzyl-4-amino-2-butanol

Step-by-Step Methodology:

• Reactor Setup: To a suitable high-pressure reactor, add 4-hydroxy-2-butanone (1.0 equiv.), benzylamine (1.05 equiv.), and a solvent such as methanol or ethanol (5-10 volumes).

• Catalyst Addition: Add a hydrogenation catalyst, typically 5% Palladium on Carbon (Pd/C), at a loading of 1-2 mol%. The catalyst should be handled carefully under an inert atmosphere if dry.

• Reaction: Seal the reactor and purge it several times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas (typically 50-100 psi) and heat to 40-60 °C.

• Monitoring: Monitor the reaction progress by measuring hydrogen uptake or by in-process controls (e.g., GC, HPLC) until the starting materials are consumed.

• Work-up: Cool the reactor to room temperature and carefully vent the hydrogen. Purge with nitrogen. Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. The catalyst can be recovered for reuse.

• Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude oil can be purified by vacuum distillation or crystallization if the product is a solid.

Scale-Up Considerations:

• Heat Management: The hydrogenation reaction is exothermic. A reactor with efficient cooling is essential to control the temperature, especially during the initial phase.

• Mass Transfer: Efficient stirring is critical to ensure good contact between the gas (H₂), liquid, and solid catalyst phases.

• Catalyst Handling: On a large scale, handling pyrophoric catalysts like Pd/C requires specialized equipment and procedures to prevent fires. Slurry handling is often preferred.

Core Strategy 2: Synthesis from the Chiral Pool

The chiral pool approach leverages naturally occurring, enantiomerically pure starting materials, such as amino acids, to synthesize a target molecule with a defined stereochemistry.[1] This strategy is direct and often cost-effective if a suitable starting material is available.

Principle and Rationale

This method transfers the existing chirality of the starting material to the final product through a series of chemical transformations that do not affect the original stereocenter. For synthesizing (R)-N-benzyl-3-aminobutanol, a logical starting material is (R)-3-aminobutyric acid.[4] The synthesis involves protecting the amine, reducing the carboxylic acid to an alcohol, and finally N-benzylation (or benzylation followed by reduction).

Workflow for Chiral Pool Synthesis

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Technical Notes & Optimization

Solvent selection for crystallization of N-benzyl amino alcohols

Technical Support Center: Crystallization of N-Benzyl Amino Alcohols

Case ID: #NBAA-SOLV-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Amphiphilic Dilemma

N-benzyl amino alcohols present a unique crystallization challenge due to their amphiphilic structure . The benzyl group drives lipophilicity (π-stacking interactions), while the amino-alcohol moiety drives hydrophilicity (hydrogen bonding).

• The Problem: In non-polar solvents, the hydroxyl/amine groups aggregate, often leading to "oiling out" (Liquid-Liquid Phase Separation or LLPS) rather than crystal nucleation. In polar solvents, solubility is often too high for effective yield.

• The Solution: This guide prioritizes antisolvent systems and salt formation to bypass the thermodynamic trap of LLPS.

Troubleshooting Module: "My Product is Oiling Out"

User Question: "I cooled my reaction mixture, but instead of crystals, a sticky yellow oil separated at the bottom. Stirring just makes it an emulsion. What is happening?"

Technical Diagnosis: You have encountered Liquid-Liquid Phase Separation (LLPS) . This occurs when the "oiling out" boundary (spinodal decomposition) is crossed before the system hits the crystal nucleation boundary. This is thermodynamically stable but kinetically fatal for crystallization.

Immediate Corrective Actions:

• The "Cloud Point" Check: Re-heat the mixture until the oil redissolves. Add a seed crystal immediately as the solution enters the metastable zone (just as it becomes slightly supersaturated), rather than waiting for spontaneous nucleation.

• Change the Solvent Ratio: You likely have too much antisolvent (e.g., Heptane) relative to the solvent (e.g., Toluene or IPA). The high antisolvent concentration forces the solute out of solution faster than it can order itself into a lattice.

• Temperature Cycling: Cycle the temperature around the oiling point. Heat to dissolve the oil, cool slowly to nucleate, and if oil forms, heat slightly to redissolve the oil without dissolving the seeds.

Visualizing the Mechanism (LLPS vs. Nucleation):

Figure 1: The competition between nucleation (Green) and oiling out (Red). Oiling out occurs when supersaturation is too high, bypassing the crystal lattice formation.[1]

Solvent Selection Matrix

User Question: "Which solvent system should I screen first? I have tried Ethanol and it's too soluble."

Technical Recommendation: Avoid single solvents.[2] N-benzyl amino alcohols require a binary system or a salt conversion .

Solvent Class	Specific Solvent	Role	Compatibility Notes
Aromatic	Toluene	Primary	Gold Standard. The aromatic ring interacts with the benzyl group via π-π stacking. Often prevents oiling out better than aliphatics.
Alcohol	Isopropanol (IPA)	Primary	Good for polar interaction. High solubility hot, moderate cold. Excellent for HCl salts .[3]
Ester	Ethyl Acetate	Primary	Intermediate polarity. Good for free bases, but can hydrolyze if acidic salts are used at high heat.
Alkane	Heptane / Hexane	Antisolvent	Use to lower solubility of Toluene or EtOAc systems. Add slowly at reflux.
Ether	MTBE	Co-solvent	Useful for "crashing out" salts. Less flammable than diethyl ether.
Chlorinated	DCM / Chloroform	AVOID	Solubility is usually too high. Toxic. Hard to remove from crystal lattice (solvates).

The "Golden Ratio" Starting Point:

• Free Base: Toluene (10 volumes) + Heptane (added until cloud point at 60°C).

• HCl Salt: Isopropanol (5 volumes) + MTBE (added to induce nucleation).

Advanced Protocol: The "Salt Switch" Strategy

User Question: "I cannot get the free base to solidify. It remains a gum no matter what solvent I use."

Technical Diagnosis: The conformational flexibility of the N-benzyl amino alcohol chain is preventing lattice packing. You must rigidify the molecule by protonating the amine.

The Protocol: Converting to HCl Salt

• Dissolution: Dissolve your crude "gum" (10g) in Ethyl Acetate (50 mL).

• Protonation: Cool to 0-5°C. Slowly bubble dry HCl gas or add HCl in Isopropanol (5-6N) (1.1 equivalents).

• Observation: The salt is significantly more polar and will likely precipitate immediately.

• Recrystallization: Filter the crude salt. Recrystallize using hot Isopropanol (minimal amount to dissolve) -> Cool to RT -> Add MTBE (antisolvent) if yield is low.

Decision Tree: Free Base vs. Salt

Figure 2: Decision logic for selecting the physical form (Salt vs. Free Base) to ensure successful crystallization.

FAQ: Chiral Purity & Impurities

Q: My crystals are white, but the enantiomeric excess (ee%) is only 85%. How do I upgrade it to >99%?

• A: You need a kinetic resolution or a diastereomeric salt formation .

  • Standard Recrystallization: Often fails to upgrade ee% significantly if the racemate forms a solid solution.

  • Chiral Resolution: React the free base with (L)-Tartaric Acid or Dibenzoyl-L-tartaric acid in Ethanol. The diastereomeric salt will have significantly different solubility profiles, allowing the pure enantiomer to crystallize out while the other stays in the mother liquor [1, 4].

Q: How do I remove the yellow color (benzyl impurities)?

• A: Benzyl halides (starting materials) are often the cause.

  • Wash: Wash the filter cake with cold Heptane . Benzyl chloride is soluble in heptane; the amino alcohol salt is not.

  • Charcoal: If recrystallizing from hot Ethanol, use activated carbon (5 wt%) for 15 mins, then hot filter through Celite before cooling.

References

• Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE. (General principles of oiling out and salt selection).

• Mettler Toledo. Oiling Out in Crystallization. Link (Mechanisms of LLPS and metastable zones).

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Link (Solvent compatibility tables).

• Wikipedia. Chiral Resolution. Link (Use of Tartaric acid for amino alcohol resolution).

• ResearchGate. Difference between amino acid free base and its hydrochloride salt?Link (Solubility differences between forms).

Sources

• 1. mt.com [mt.com]
• 2. reddit.com [reddit.com]
• 3. designer-drug.com [designer-drug.com]